2-(Methylthio)-6-[4-(5-{[3-(trifluoromethyl)phenyl]amino}-4H-1,2,4-triazol-3-yl)-phenoxy]-pyrimidin-4-amine

• IUPAC Name: 2-methylsulfanyl-6-[4-[3-[3-(trifluoromethyl)anilino]-1H-1,2,4-triazol-5-yl]phenoxy]pyrimidin-4-amine
• InChI: InChI=1S/C20H16F3N7OS/c1-32-19-26-15(24)10-16(27-19)31-14-7-5-11(6-8-14)17-28-18(30-29-17)25-13-4-2-3-12(9-13)20(21,22)23/h2-10H,1H3,(H2,24,26,27)(H2,25,28,29,30)
• InChI Key: CMYHZFCJPORPHY-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=CC(=N1)OC2=CC=C(C=C2)C3=NC(=NN3)NC4=CC=CC(=C4)C(F)(F)F)N
• Molecular Formula: C20H16F3N7OS
• DSSTOX Substance ID: DTXSID501110752
• Molecular Weight: 459.4 g/mol
• CAS RN: 877874-85-6

Description

KG-5 is an orally available PDGFRß and B-Raf allosteric inhibitor.

Scientific Research Applications

Heterocyclic Chemistry and Synthesis Methods

The compound 2-(Methylthio)-6-[4-(5-{[3-(trifluoromethyl)phenyl]amino}-4H-1,2,4-triazol-3-yl)-phenoxy]-pyrimidin-4-amine is related to the field of heterocyclic chemistry, particularly in the synthesis of tricyclic heteroaromatic systems containing a bridgehead nitrogen atom. These compounds, including triazolo[3′,4′ : 3,2]pyrazolo[3,4-d]pyrimidines, are synthesized through various cyclization methods involving derivatives like hydrazino and thiosemicarbazide (Golec, Scrowston, & Dunleavy, 1992).

Antitumor Activity

Compounds structurally related to 2-(Methylthio)-6-[4-(5-{[3-(trifluoromethyl)phenyl]amino}-4H-1,2,4-triazol-3-yl)-phenoxy]-pyrimidin-4-amine have been evaluated for their potential antitumor activity. A study on thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives showed potent anticancer activity against various human cancer cell lines, indicating the relevance of these compounds in cancer research (Hafez & El-Gazzar, 2017).

Antifungal Applications

Research into 4-Chloro-6-Methoxy-N, N-Dimethylpyrimidin-2-Amine derivatives, which are structurally similar to the specified compound, has shown significant antifungal effects against types of fungi like Aspergillus terreus and Aspergillus niger. This suggests a potential application of related compounds in the development of antifungal agents (Jafar, Abdul Mahdi, Hadwan, & AlameriAmeer, 2017).

CNS-Depressant Activities

Related compounds, such as N-(3-mercapto-2-pyridyl)-6-pyrimidinylamines and N-(2-thioxo-3-pyridyl)-6-pyrimidinyl-amines, have shown central nervous system (CNS)-depressant activities in animal models. This indicates the potential for compounds within this chemical class to be explored for neurological applications (Okafor, Steenberg, & Buckley, 1982).

Mechanism of Action

Target of Action

KG5 is an orally active compound that primarily targets PDGFRβ (Platelet-Derived Growth Factor Receptor Beta) and B-Raf . These are proteins that play crucial roles in cellular signaling. In addition to these, KG5 also inhibits Flt3, KIT, and c-Raf .

Mode of Action

KG5 acts as a dual allosteric inhibitor for PDGFRβ and B-Raf . Allosteric inhibitors work by binding to a site other than the active site on the target protein, leading to a change in the protein’s conformation and thus its activity. By inhibiting these targets, KG5 disrupts the signaling pathways they are involved in, leading to anticancer and antiangiogenic activities .

Biochemical Pathways

The primary biochemical pathways affected by KG5 are those involving PDGFRβ and B-Raf. These pathways are crucial for cell proliferation and survival. By inhibiting these targets, KG5 disrupts these pathways, leading to reduced cell proliferation and increased cell death . This is particularly beneficial in the context of cancer, where uncontrolled cell proliferation is a key problem.

Result of Action

The molecular and cellular effects of KG5’s action primarily involve the inhibition of cell proliferation and the induction of cell death . This is achieved through the disruption of PDGFRβ and B-Raf signaling pathways. In the context of cancer, these effects can lead to the reduction of tumor growth and size .